Cas no 1505032-17-6 (2-(2,3-Dimethylphenyl)-2-fluoroacetic acid)

• Product Name: 2-(2,3-Dimethylphenyl)-2-fluoroacetic acid
• CAS No: 1505032-17-6
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 5693907
• PubChem ID: 23590524
• Update Time: 2023-10-14

2-(2,3-Dimethylphenyl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 1505032-17-6
• 2-(2,3-dimethylphenyl)-2-fluoroacetic acid
• AKOS017920298
• 2-(2,3-dimethylphenyl)-2-fluoroaceticacid
• EN300-1138464
• Benzeneacetic acid, α-fluoro-2,3-dimethyl-
• 2-(2,3-Dimethylphenyl)-2-fluoroacetic acid

• Inchi： 1S/C10H11FO2/c1-6-4-3-5-8(7(6)2)9(11)10(12)13/h3-5,9H,1-2H3,(H,12,13)
• InChI Key： OERJEZMBLHGKEV-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 302.2±37.0 °C(Predicted)
• pka: 2.14±0.10(Predicted)